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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Basic Violet 1 (also known as
Methyl Violet 2B) and its application as a pH indicator. The document details its chemical and
physical properties, the mechanism of its color change, and provides detailed protocols for its
use in both agueous and non-aqueous titrations.

Introduction

Basic Violet 1 is a synthetic organic dye belonging to the triphenylmethane class.[1] While
widely utilized as a biological stain, particularly in Gram staining, it also serves as a valuable
acid-base indicator, especially for titrations in acidic and non-aqueous environments.[2][3][4] Its
distinct color transition in the low pH range makes it a suitable choice for specific analytical
applications.

Physicochemical Properties and Data

Basic Violet 1 is a green crystalline powder with a metallic luster.[2] It is soluble in water,
ethanol, and chloroform, but insoluble in ether and xylene.[2] The following table summarizes
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the key quantitative data for Basic Violet 1.

Property Value References
Common Names Methyl Violet 2B, C.I. 42535 [51[6]
CAS Number 8004-87-3 [6]
Molecular Formula C24H28CINs [7]
Molecular Weight 393.96 g/mol [6]
pH Range 0.0-16 [8]
Color in Acidic Form (pH < 0.0)  Yellow [819]
Color in Basic Form (pH > 1.6)  Bluish-Violet [8]
Amax (in 50:50 Ethanol:Water) 580-588 nm [10]
Solubility in Water Soluble [11[2]
Solubility in Ethanol Soluble [1][2]

Mechanism of Action as a pH Indicator

The function of Basic Violet 1 as a pH indicator is rooted in its molecular structure, which
changes in response to varying hydrogen ion concentrations.[11] This structural alteration
affects the molecule's conjugation and, consequently, its absorption spectrum in the visible
range, leading to the observed color change.

In a highly acidic medium, the nitrogen atoms in the dimethylamino groups of the Basic Violet 1
molecule become protonated. This protonation disrupts the conjugated system of the
triarylmethane structure, causing the molecule to absorb light at a shorter wavelength, which
appears yellow to the human eye. As the pH increases and the solution becomes less acidic,
the nitrogen atoms are deprotonated. This deprotonation restores the conjugated system,
leading to the absorption of longer wavelength light and resulting in the characteristic blue-
violet color.
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Caption: The equilibrium between the protonated (yellow) and deprotonated (bluish-violet)
forms of Basic Violet 1 is dependent on the pH of the solution.

Experimental Protocols
Preparation of Basic Violet 1 Indicator Solution
(Aqueous)

Materials:

Basic Violet 1 (Methyl Violet 2B) powder

Distilled or deionized water

Volumetric flask (100 mL)

Analytical balance

Procedure:

Weigh out 0.05 g of Basic Violet 1 powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of distilled water to the flask.

Swirl the flask gently to dissolve the powder completely.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.

Stopper the flask and invert it several times to ensure homogeneity.
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o Store the prepared 0.05% (w/v) indicator solution in a labeled, airtight container.

Preparation of Basic Violet 1 Indicator Solution (Non-
Aqueous)

Materials:

o Basic Violet 1 (Methyl Violet 2B) powder

» Glacial acetic acid

¢ Volumetric flask (100 mL)

e Analytical balance

Procedure:

» Weigh out 0.5 g of Basic Violet 1 powder using an analytical balance.

o Transfer the powder to a 100 mL volumetric flask.

o Add approximately 50 mL of glacial acetic acid to the flask.

o Swirl the flask to dissolve the powder. This may require gentle warming.
 After the solid has completely dissolved, allow the solution to cool to room temperature.
¢ Dilute the solution to the 100 mL mark with glacial acetic acid.

o Stopper the flask and mix thoroughly.

» Store the 0.5% (w/v) indicator solution in a labeled, airtight container, protected from
moisture.

Protocol for Acid-Base Titration in Aqueous Solution

This protocol is a general guideline for the use of Basic Violet 1 in the titration of a strong acid
with a strong base. Due to its low pH transition range, it is most suitable for titrations where the
equivalence point is expected in the acidic region.
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Equipment:

Buret, 50 mL

Pipette, 25 mL

Erlenmeyer flask, 250 mL

Magnetic stirrer and stir bar (optional)

Standardized solution of a strong base (e.g., 0.1 M NaOH)
Acid solution of unknown concentration (e.g., HCI)

Basic Violet 1 indicator solution (0.05% aqueous)

Procedure:

Rinse the buret with a small amount of the standardized strong base solution and then fill it.
Record the initial volume.

Pipette 25 mL of the acid solution into the Erlenmeyer flask.

Add 2-3 drops of the Basic Violet 1 indicator solution to the acid in the flask. The solution

should turn yellow.
Place the Erlenmeyer flask under the buret (on a magnetic stirrer if available).

Slowly add the strong base from the buret to the acid solution while constantly swirling the
flask (or with the stirrer on).

Continue adding the base dropwise as the endpoint is approached. The endpoint is reached
when the solution exhibits a distinct and persistent color change from yellow to bluish-violet.

Record the final volume of the base in the buret.

Calculate the concentration of the acid using the titration data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]
e 2. Basic Violet 1 | 8004-87-3 [chemicalbook.com]

¢ 3. pharmdguru.com [pharmdguru.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1169967/docs?utm_src=pdf-body-img#basic-violet-1-as-a-ph-indicator-an-in-depth-technical-guide
https://www.benchchem.com/product/b1169967?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/basic-dyes/basic-violet-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5161847.htm
https://pharmdguru.com/5-non-aqueous-titrations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 4. chemistnotes.com [chemistnotes.com]
e 5. macsenlab.com [macsenlab.com]
e 6. chemimpex.com [chemimpex.com]

e 7. Basic Violet 1 (Technical Grade) | C24H28CIN3 | CID 2724052 - PubChem
[pubchem.ncbi.nim.nih.gov]

» 8. Titration [vanderbilt.edu]

e 9. Methyl violet - Wikipedia [en.wikipedia.org]
e 10. A12159.30 [thermofisher.com]

e 11. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Basic Violet 1 as a pH Indicator: An In-depth Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169967/docs#basic-violet-1-as-a-ph-indicator-an-in-
depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

